Cas no 82964-41-8 (Benzaldehyde, 4-(2,2-diethoxyethoxy)-)

Benzaldehyde, 4-(2,2-diethoxyethoxy)- structure
82964-41-8 structure
Product name:Benzaldehyde, 4-(2,2-diethoxyethoxy)-
CAS No:82964-41-8
MF:C13H18O4
MW:238.27962
CID:679871
PubChem ID:18760889

Benzaldehyde, 4-(2,2-diethoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(2,2-diethoxyethoxy)-
    • 4-(2,2-Diethoxyethoxy)benzaldehyde
    • 4-[(2,2-diethoxy)ethoxy]benzaldehyde
    • DTXSID40596033
    • p-formylphenoxy-acetaldehyde-diethyl-acetal
    • 4-[(2,2-diethoxy]ethoxy]benzaldehyde
    • SCHEMBL6602864
    • NOCGFCIGGIFIBT-UHFFFAOYSA-N
    • 4-(2,2-diethoxyethoxy) benzaldehyde
    • CS-0117100
    • AKOS000365376
    • 82964-41-8
    • Inchi: InChI=1S/C13H18O4/c1-3-15-13(16-4-2)10-17-12-7-5-11(9-14)6-8-12/h5-9,13H,3-4,10H2,1-2H3
    • InChI Key: NOCGFCIGGIFIBT-UHFFFAOYSA-N
    • SMILES: CCOC(COC1=CC=C(C=C1)C=O)OCC

Computed Properties

  • Exact Mass: 238.12050905g/mol
  • Monoisotopic Mass: 238.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 44.8Ų

Benzaldehyde, 4-(2,2-diethoxyethoxy)- Related Literature

  • 1. Synthesis, photochemistry and cross-linking of visibly sensitised photopolymers of PVA based on (E)-2-(4-Formylstyryl)-3,4-dimethylthiazolium Methylsulfate
    Ian C. Barker,Norman S. Allen,Michele Edge,John A. Sperry,Richard J. Batten J. Chem. Soc. Faraday Trans. 1994 90 3677

Recommend Articles

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.